Cas no 156667-43-5 (2,4-Pyrimidinediamine, 6-methyl-5-(2-phenylethyl)-)

• Product Name: 2,4-Pyrimidinediamine, 6-methyl-5-(2-phenylethyl)-
• CAS No: 156667-43-5
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 1332790
• Update Time: 2024-08-18

2,4-Pyrimidinediamine, 6-methyl-5-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 6-methyl-5-(2-phenylethyl)-

• Inchi： 1S/C13H16N4/c1-9-11(12(14)17-13(15)16-9)8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H4,14,15,16,17)
• InChI Key： DEKOYQQFSHJGJR-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=C(CCC2=CC=CC=C2)C(N)=N1

Computed Properties

• Exact Mass: 228.13768

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 452.6±37.0 °C(Predicted)
• PSA: 77.82
• pka: 7.95±0.10(Predicted)